Cas no 135123-34-1 (2’-Deoxy-2’-fluoro-5-methyl-4’-thio-beta-D-arabinouridine)

• Product Name: 2’-Deoxy-2’-fluoro-5-methyl-4’-thio-beta-D-arabinouridine
• CAS No: 135123-34-1
• MF: C₁₀H₁₃FN₂O₄S
• MW: 276.28
• CID: 5064756
• PubChem ID: 11608809
• Update Time: 2026-03-01

2’-Deoxy-2’-fluoro-5-methyl-4’-thio-beta-D-arabinouridine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Deoxy-2-fluoro-4-thio-β-D-arabinofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione
• 2’-Deoxy-2’-fluoro-5-methyl-4’-thio-beta-D-arabinouridine

• Inchi： 1S/C10H13FN2O4S/c1-4-2-13(10(17)12-8(4)16)9-6(11)7(15)5(3-14)18-9/h2,5-7,9,14-15H,3H2,1H3,(H,12,16,17)/t5-,6+,7-,9-/m1/s1
• InChI Key： RCDAZGNPWLZONT-JVZYCSMKSA-N
• SMILES： O=C1C(C)=CN(C(=O)N1)[C@H]1[C@@H](F)[C@@H]([C@@H](CO)S1)O

Computed Properties

• Exact Mass: 276.05800624g/mol
• Monoisotopic Mass: 276.05800624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Thionucleosides